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Compound Name:
Phosphocreatine sodium salt

hexahydrate

CAS No.: 6190-45-0

Cat. No.: B602362

Get Quote

Subject: Optimal pH and Handling for Phosphocreatine (PCr) Sodium Salt Hexahydrate Ticket

Priority: High (Stability Critical) Assigned Specialist: Senior Application Scientist

Core Directive: The Stability Profile
The Short Answer: The optimal pH for maintaining the chemical stability of Phosphocreatine in

solution is pH 7.8 – 9.0.

While physiological experiments often require pH 7.2–7.4, PCr is thermodynamically unstable

in acidic and neutral conditions, spontaneously cyclizing into Creatinine and inorganic

phosphate. To maximize shelf-life of stock solutions, you must buffer slightly alkaline.

Critical Stability Thresholds:
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Parameter Optimal Range Critical Risk Zone
Mechanism of
Failure

pH 7.8 – 9.0 < 7.0
Acid-catalyzed
cyclization to
Creatinine

Temperature -80°C (Storage) > 25°C
Thermal hydrolysis

(Entropy-driven)

| Solvent | Water (Alkaline) | Acidic Buffers | Protonation of the guanidino group |

The Mechanism: Why pH Matters
Researchers often mistakenly treat PCr like a standard salt. It is not. It is a high-energy

phosphate with a "loaded" spring.

Acidic Instability (pH < 7.0): The guanidino nitrogen becomes protonated. This facilitates a

nucleophilic attack by the carboxylate group on the phosphorus atom (or the nitrogen,

depending on the specific transition state), leading to the irreversible formation of Creatinine.

This reaction is first-order and spontaneous.[1][2]

Alkaline Stability (pH > 7.5): Deprotonation stabilizes the molecule, preventing the

intramolecular cyclization. While hydrolysis to Creatine (linear) can occur at very high pH, the

rate is significantly slower than acid-catalyzed cyclization.
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Figure 1: The bifurcated degradation pathway of Phosphocreatine. Acidic conditions drive the

rapid, irreversible formation of Creatinine.

Protocol: Preparation of Stable Stock Solutions
Objective: Prepare a 100 mM Phosphocreatine stock solution that remains stable for >4 weeks

at -20°C.

Reagents:

Phosphocreatine Sodium Salt Hexahydrate (MW ~327.14 g/mol )

Milli-Q Water (Degassed)

1 M NaOH (for pH adjustment)

Step-by-Step Workflow:

Weighing: Calculate the mass required based on the hydrated molecular weight.

Note: Check the Certificate of Analysis (CoA). Water content varies (hexahydrate vs

tetrahydrate).

Dissolution: Dissolve the powder in 80% of the final volume of Milli-Q water.

Critical Step: Do not use an acidic buffer (e.g., Citrate, Acetate) as the solvent.

pH Adjustment (The "Stabilization Step"):

Measure the pH. It will likely be slightly alkaline (pH ~8.0) due to the sodium salt form [1].

If the pH is < 7.5, carefully adjust to pH 8.0 using trace amounts of 1 M NaOH.

Why? Storing at pH 8.0 prevents the "acid creep" that accelerates degradation.

Filtration: Sterile filter using a 0.22 µm PES membrane (low protein binding).
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Aliquot & Freeze:

Aliquot into single-use volumes (avoid freeze-thaw cycles).

Flash freeze in liquid nitrogen (optional but recommended).

Store at -20°C (1 month stability) or -80°C (6 months stability) [2].

Troubleshooting & FAQs
Q1: My assay requires pH 7.0. Will my PCr degrade during the experiment? A: Yes, but the rate

is manageable. At pH 7.0 and 37°C, PCr degrades spontaneously at a rate of approximately

1.0–1.3% per day [3].

Solution: Keep your stock solution at pH 8.0. Dilute it into your pH 7.0 assay buffer

immediately before use. Do not incubate the stock at pH 7.0 overnight.

Q2: I see a white precipitate in my thawed stock. Is it safe to use? A:Stop. This is likely Free

Creatine (which has lower solubility than PCr) or sodium phosphate salts precipitating out.

Diagnostic: Check the pH.[1][2][3][4] If it has dropped below 7.0, significant hydrolysis has

occurred.

Action: Discard the aliquot. Do not heat to redissolve, as heat accelerates hydrolysis.

Q3: Can I use PBS (Phosphate Buffered Saline) to dissolve PCr? A: You can, but it is not

optimal for long-term storage.

Standard PBS is pH 7.[5]4. This is on the borderline of stability.

Better Alternative: Use a Glycine-NaOH or Tris-HCl buffer adjusted to pH 8.0–8.5 for the

stock solution.

Q4: How do I distinguish between PCr and its degradation products? A: You cannot distinguish

them visually. You must use an assay.

HPLC: The gold standard. Creatine and Creatinine have distinct retention times.
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Enzymatic Assay: Use a Creatine Kinase (CK) coupled assay.[1] CK specifically recognizes

PCr. If your signal is low, your PCr has likely cyclized to Creatinine (which CK cannot use).

Decision Matrix: Buffer Selection
Use this logic flow to select the correct buffer for your application.
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Long-Term Storage
(Stock Solution)

Immediate Assay
(Physiological)

Use pH 8.0 - 9.0
(Tris, Glycine-NaOH)

Maximize Stability

Use pH 7.2 - 7.4
(HEPES, PBS)

Mimic In Vivo

Stable for months
at -20°C

WARNING:
Prepare Fresh.

Use within 4 hours.

Spontaneous Hydrolysis Risk

Click to download full resolution via product page

Figure 2: Buffer selection strategy based on experimental intent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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